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Spathulatol Spathulatol
Brand Name: Vulcanchem
CAS No.: 1373888-27-7
VCID: VC0027775
InChI: InChI=1S/C30H34O9/c1-36-23-9-15(4-6-21(23)34)26-19(13-32)18(12-31)8-17-11-25(38-3)30-28(27(17)26)20(14-33)29(39-30)16-5-7-22(35)24(10-16)37-2/h4-7,9-11,18-20,26,29,31-35H,8,12-14H2,1-3H3/t18-,19-,20+,26+,29+/m0/s1
SMILES: COC1=C2C(=C3C(C(C(CC3=C1)CO)CO)C4=CC(=C(C=C4)O)OC)C(C(O2)C5=CC(=C(C=C5)O)OC)CO
Molecular Formula: C30H34O9
Molecular Weight: 538.593

Spathulatol

CAS No.: 1373888-27-7

Reference Standards

VCID: VC0027775

Molecular Formula: C30H34O9

Molecular Weight: 538.593

Spathulatol - 1373888-27-7

CAS No. 1373888-27-7
Product Name Spathulatol
Molecular Formula C30H34O9
Molecular Weight 538.593
IUPAC Name 4-[(1S,2S,7R,8R,9S)-2-(4-hydroxy-3-methoxyphenyl)-1,7,8-tris(hydroxymethyl)-4-methoxy-1,2,6,7,8,9-hexahydrobenzo[e][1]benzofuran-9-yl]-2-methoxyphenol
Standard InChI InChI=1S/C30H34O9/c1-36-23-9-15(4-6-21(23)34)26-19(13-32)18(12-31)8-17-11-25(38-3)30-28(27(17)26)20(14-33)29(39-30)16-5-7-22(35)24(10-16)37-2/h4-7,9-11,18-20,26,29,31-35H,8,12-14H2,1-3H3/t18-,19-,20+,26+,29+/m0/s1
Standard InChIKey BEMKEMOWLZXDHN-QBBKHEGPSA-N
SMILES COC1=C2C(=C3C(C(C(CC3=C1)CO)CO)C4=CC(=C(C=C4)O)OC)C(C(O2)C5=CC(=C(C=C5)O)OC)CO
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PubChem Compound 125181495
Last Modified Nov 11 2021
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